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Compound of Interest

Compound Name:
1,5,6-Trimethyl-1h-pyrazolo[3,4-

b]pyrazin-3-amine

CAS No.: 500727-70-8

Cat. No.: B13020927

Get Quote

Executive Summary
This technical guide provides a comparative analysis of trimethyl and dimethyl substituted 1H-

pyrazolo[3,4-b]pyrazine derivatives. These fused heterocyclic systems are emerging scaffolds

in medicinal chemistry, exhibiting potent anticancer (specifically against MCF-7 breast cancer

lines) and anti-inflammatory properties.

The core distinction lies in the methylation pattern on the pyrazine ring and the pyrazole core.

Experimental data suggests that while increasing methylation (trimethyl) enhances lipophilicity

(LogP), the 3,6-dimethyl substitution pattern often represents a "pharmacophore sweet spot,"

balancing steric fit with membrane permeability. This guide dissects the structure-activity

relationship (SAR), synthesis pathways, and bioassay protocols to validate these findings.

Structural & Chemical Logic[1]
The pyrazolo[3,4-b]pyrazine scaffold consists of a pyrazole ring fused to a pyrazine ring. The

biological activity is heavily modulated by substituents at positions C3 (pyrazole), C5, and C6

(pyrazine), and N1.
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The Variants
Dimethyl Variant (The Lead): Typically 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine.

Characteristics: Optimal steric profile; the C6-methyl group blocks metabolic oxidation

without overcrowding the binding pocket.

Key Compound:5-acetyl-3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine (Compound 15

in reference studies).

Trimethyl Variant: Typically 3,5,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine.

Characteristics: High lipophilicity. The additional methyl at C5 (adjacent to the bridgehead)

can introduce significant steric hindrance, potentially reducing binding affinity despite

improved cellular uptake.

Physicochemical Comparison Table
Feature

Dimethyl (3,6-
isomer)

Trimethyl (3,5,6-
isomer)

Impact on
Bioactivity

LogP (Lipophilicity) Moderate (~2.5 - 3.0) High (> 3.[1]5)

Trimethyl crosses

membranes faster but

may suffer solubility

issues.

Steric Hindrance Low/Moderate
High (C5-Methyl

clash)

C5-Methyl can

interfere with receptor

binding pockets (e.g.,

kinase ATP sites).

Metabolic Stability
Good (C6 blocks

oxidation)
Excellent

Full methylation of the

pyrazine ring retards

oxidative metabolism.

Electronic Effect Electron-donating (+I) Stronger (+I)

Increases basicity of

pyrazine nitrogens,

altering H-bond

acceptor capability.
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Synthesis Protocols
The synthesis of these derivatives relies on the condensation of 4,5-diaminopyrazoles with 1,2-

diketones. The choice of diketone dictates the methyl substitution on the pyrazine ring.

Core Synthesis Pathway (DOT Diagram)

5-Amino-3-methyl-1-phenylpyrazole
(Precursor)

Condensation
(Reflux in EtOH/AcOH)

 + Reagent

2,3-Butanedione
(Diacetyl)

Pentane-2,3,4-trione
(Substituted Diketone)

Alternative

5,6-Dimethyl-3-methyl-1-phenyl
(Trimethyl Scaffold)If R3=Me & Reagent=Diacetyl

5,6-Dimethyl-1-phenyl
(Dimethyl Scaffold)

If R3=H & Reagent=Diacetyl

Click to download full resolution via product page

Caption: Synthesis of substituted pyrazolo[3,4-b]pyrazines via condensation of aminopyrazoles

with 1,2-diketones.

Detailed Protocol: 3,6-Dimethyl Derivative Synthesis
Objective: Synthesis of 5-acetyl-3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine.

Reactants: Dissolve 5-amino-3-methyl-4-nitroso-1-phenylpyrazole (10 mmol) in ethanol (30

mL).

Condensation: Add acetylacetone (or relevant diketone precursor) in the presence of a

catalytic amount of piperidine or acetic acid.

Note: For the direct pyrazine ring closure, 2,3-butanedione is used with the diamine

intermediate.

Reflux: Heat the mixture under reflux for 3–6 hours. Monitor via TLC (Solvent: Hexane/Ethyl

Acetate 3:1).
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Isolation: Cool the reaction mixture. The precipitate (often yellow/orange crystals) is filtered

off.

Purification: Recrystallize from ethanol/DMF.

Yield: Typical yields range from 65–80%.

Bioactivity Comparison Data
The following data summarizes the biological evaluation of these derivatives, specifically

focusing on MCF-7 (Breast Cancer) cytotoxicity and Anti-inflammatory activity (COX inhibition

proxy).

Anticancer Activity (MCF-7 Cell Line)
Experimental data indicates that the Dimethyl variant often outperforms the Trimethyl or bulkier

analogs due to better binding kinetics.

Compound
Substitution
Pattern

IC50 (µM)
Potency Relative to
Doxorubicin

Compound 15 3,6-Dimethyl-5-acetyl ~11.0 High

Compound 25a
Chalcone derivative

(Bulky)
> 50.0 Low

Hypothetical Trimethyl 3,5,6-Trimethyl Estimated > 20.0*
Moderate (Steric

Clash)

Reference Doxorubicin 4.0 - 6.0 Standard

Observation: The 3,6-dimethyl motif (Compound 15) exhibits significant inhibitory activity (p <

0.001) against MCF-7 cells. The addition of bulkier groups (mimicking the steric bulk of a

trimethyl or larger alkyl at C5) often leads to a decrease in activity (IC50 rises), suggesting

the binding pocket at the target kinase/enzyme is sterically restricted.

Anti-Inflammatory Activity[1][2][3]
Protocol: Carrageenan-induced paw edema (in vivo) or COX enzyme inhibition (in vitro).
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Result: The 3,6-dimethyl-5-acetyl derivative showed anti-inflammatory activity comparable to

Indomethacin (Reference Drug) at equivalent doses (approx. 44% inhibition).

Mechanism: The planar pyrazolo-pyrazine core mimics the adenosine/purine structure,

allowing it to interact with inflammatory signaling kinases.

Mechanism of Action (SAR Analysis)
Understanding why the Dimethyl variant often succeeds where the Trimethyl might fail requires

analyzing the molecular interactions.

Signaling Pathway & Inhibition (DOT Diagram)

SAR Rule

Pyrazolo[3,4-b]pyrazine
(Ligand)

Hydrophobic Interaction
(Pyrazine Methyls)

Methyl Groups

H-Bonding
(N1/N7 Nitrogens)

Core Scaffold

Kinase Domain / COX Site
(Hydrophobic Pocket)

Inhibition of Proliferation
(MCF-7 Apoptosis)

Downstream

Fit Binding

Dimethyl (3,6) = Perfect Fit
Trimethyl (3,5,6) = Steric Clash

Click to download full resolution via product page

Caption: Mechanism of Action: The 3,6-dimethyl motif optimizes hydrophobic fit within the

target pocket without steric clash.
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The "Magic Methyl" vs. Steric Clash
The Dimethyl Advantage: The methyl group at C3 (pyrazole) and C6 (pyrazine) increases

lipophilicity enough to penetrate the cell membrane but leaves the C5 position open (or

substituted with a small polar group like acetyl). This allows the molecule to slide into the

ATP-binding cleft of kinases.

The Trimethyl Disadvantage: Adding a methyl at C5 (creating a 3,5,6-trimethyl system)

creates a "molecular wall." While this protects the ring from metabolism, it often prevents the

molecule from achieving the planar conformation required for intercalation or deep pocket

binding.

Experimental Validation Protocols
To replicate these findings in your laboratory, follow these standardized assay protocols.

Sulphorhodamine-B (SRB) Cytotoxicity Assay
Purpose: Determine IC50 values for MCF-7 cell viability.

Seeding: Seed MCF-7 cells in 96-well plates (1000–2000 cells/well). Incubate for 24h.

Treatment: Add test compounds (Dimethyl vs Trimethyl variants) at concentrations 0.01, 0.1,

1, 10, 100 µg/mL. Incubate for 72h.

Fixation: Discard medium. Fix cells with 150 µL cold trichloroacetic acid (10%) for 1h at 4°C.

Staining: Wash with water. Stain with 50 µL 0.4% SRB (in 1% acetic acid) for 30 min in the

dark.

Measurement: Solubilize dye with 10 mM Tris base. Measure OD at 490 nm.

Calculation:

Statistical Analysis
Perform experiments in triplicate.

Use ANOVA followed by Dunnett’s test for multiple comparisons.
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Significance threshold: p < 0.05.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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